Cas no 2231666-48-9 ((2R,3R)-3-fluoro-2-methyl-azetidine;hydrochloride)

(2R,3R)-3-fluoro-2-methyl-azetidine;hydrochloride structure
2231666-48-9 structure
Product Name:(2R,3R)-3-fluoro-2-methyl-azetidine;hydrochloride
CAS No:2231666-48-9
MF:C4H9ClFN
MW:125.57
MDL:MFCD31705465
CID:5096094
PubChem ID:135396218
Update Time:2026-03-02

(2R,3R)-3-fluoro-2-methyl-azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-3-fluoro-2-methylazetidine hydrochloride
    • Azetidine, 3-fluoro-2-methyl-, hydrochloride (1:1), (2R,3R)-
    • (2R,3R)-3-fluoro-2-methyl-azetidine
    • (2R,3R)-3-fluoro-2-methyl-azetidine;hydrochloride
    • 2231666-48-9
    • (2R,3R)-3-Fluoro-2-methyl-azetidine HCl
    • PS-17105
    • cis-3-fluoro-2-methylazetidine hydrochloride
    • (2R,3R)-3-fluoro-2-methylazetidine;hydrochloride
    • AT24718
    • (2R,3R)-3-Fluoro-2-methyl-aZetidine hydrochloride
    • MFCD31705465
    • AT24722
    • MDL: MFCD31705465
    • Inchi: 1S/C4H8FN.ClH/c1-3-4(5)2-6-3;/h3-4,6H,2H2,1H3;1H/t3-,4-;/m1./s1
    • InChI Key: LCIMHSJEJTYTNF-VKKIDBQXSA-N
    • SMILES: F[C@@H]1CN[C@@H]1C.Cl

Computed Properties

  • Exact Mass: 125.0407551g/mol
  • Monoisotopic Mass: 125.0407551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 55.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

(2R,3R)-3-fluoro-2-methyl-azetidine;hydrochloride Pricemore >>

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